![molecular formula C6H2BrClN2S B2701951 6-Bromo-2-chlorothiazolo[4,5-b]pyridine CAS No. 960535-44-8](/img/structure/B2701951.png)
6-Bromo-2-chlorothiazolo[4,5-b]pyridine
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Overview
Description
“6-Bromo-2-chlorothiazolo[4,5-b]pyridine” is a chemical compound with the molecular formula C6H2BrClN2S . It is a derivative of thiazolo[4,5-b]pyridine, which is a heterocyclic compound containing a thiazole ring fused with a pyridine ring .
Synthesis Analysis
The synthesis of thiazolo[4,5-b]pyridine derivatives has been reported in the literature . The reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yielded various thiazolo[4,5-b]pyridine derivatives .Molecular Structure Analysis
The molecular structure of “6-Bromo-2-chlorothiazolo[4,5-b]pyridine” can be represented by the InChI code: 1S/C6H3BrClN2S/c7-6-9-3-1-2-4 (8)10-5 (3)11-6/h1-2,11H . This indicates that the molecule contains a bromine atom at the 6th position and a chlorine atom at the 2nd position on the thiazolo[4,5-b]pyridine ring .Scientific Research Applications
- Its antimicrobial properties make it a promising candidate for developing new drugs or additives for food preservation .
- Investigations focus on understanding their mechanisms of action and evaluating their efficacy against cancer cells .
Antioxidant Properties
Antimicrobial Activity
Herbicidal Effects
Anti-inflammatory Potential
Antifungal Properties
Antitumor Activity
Histamine H3 Receptor Antagonism
Mechanism of Action
Target of Action
Thiazolo[4,5-b]pyridines, a class of compounds to which 6-bromo-2-chlorothiazolo[4,5-b]pyridine belongs, have been reported to interact with a wide range of receptor targets .
Mode of Action
It is known that thiazolo[4,5-b]pyridines can interact with various receptor targets, leading to a range of physiological responses .
Biochemical Pathways
Thiazolo[4,5-b]pyridines have been reported to possess a broad spectrum of pharmacological activities, suggesting they may affect multiple biochemical pathways .
Result of Action
Thiazolo[4,5-b]pyridines have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .
properties
IUPAC Name |
6-bromo-2-chloro-[1,3]thiazolo[4,5-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrClN2S/c7-3-1-4-5(9-2-3)10-6(8)11-4/h1-2H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKBMJZODSYDEFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1SC(=N2)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.52 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
960535-44-8 |
Source
|
Record name | 6-bromo-2-chloro-[1,3]thiazolo[4,5-b]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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